Cas no 2034612-18-3 (1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine)

• Product Name: 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine
• CAS No: 2034612-18-3
• MF: C₂₀H₂₅F₃N₄O
• MW: 394.433914899826
• CID: 5354698
• Update Time: 2025-06-12

1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-(furan-2-ylmethyl)piperidin-4-yl)-4-(6-(trifluoromethyl)pyridin-2-yl)piperazine
• 1-[1-(furan-2-ylmethyl)piperidin-4-yl]-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine
• 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine

• Inchi： 1S/C20H25F3N4O/c21-20(22,23)18-4-1-5-19(24-18)27-12-10-26(11-13-27)16-6-8-25(9-7-16)15-17-3-2-14-28-17/h1-5,14,16H,6-13,15H2
• InChI Key： APKPNNSMEIVBLY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)N1CCN(CC1)C1CCN(CC2=CC=CO2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 490
• XLogP3: 3.2
• Topological Polar Surface Area: 35.8

Additional information on 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine

Introduction to 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2034612-18-3)

1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine (CAS No. 2034612-18-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the piperazine family and contains a furan ring and a trifluoromethyl-substituted pyridine moiety, which contribute to its distinct pharmacological properties.

The chemical structure of 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine is characterized by a central piperazine ring linked to a piperidine ring through a methylene bridge. The furan ring is attached to the piperidine ring via a methyl group, while the trifluoromethyl-substituted pyridine moiety is connected to the piperazine ring. This intricate arrangement of functional groups imparts the compound with high structural rigidity and specific binding affinities, making it an attractive candidate for drug development.

Recent studies have explored the biological activities of 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine. One notable area of research has been its potential as an antagonist for serotonin receptors, particularly the 5-HT₇ receptor. The 5-HT₇ receptor is involved in various physiological processes, including circadian rhythm regulation, sleep-wake cycles, and mood disorders. By selectively blocking this receptor, 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine may offer therapeutic benefits in treating conditions such as insomnia and depression.

In addition to its serotonin receptor antagonism, 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine has shown promise in modulating other neurotransmitter systems. For instance, preliminary data suggest that it may have affinity for dopamine D₃ receptors, which are implicated in cognitive function and reward pathways. This dual action on serotonin and dopamine receptors could make it a valuable tool in the development of multifaceted treatments for neurological disorders.

The pharmacokinetic properties of 1-{1-[(furan-2-yl)methyl]piperidin-4-yl}-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine have also been investigated. Studies have demonstrated that it exhibits favorable oral bioavailability and good brain penetration, which are crucial factors for effective central nervous system (CNS) drugs. Moreover, its metabolic stability and low toxicity profile further support its potential as a safe and efficacious therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{1-[(furan-2-y lmethyl)piperidin -4 - yl} - 4 - [ 6 - ( trifluorom ethy l ) pyri din - 2 - yl ] p ipe razi ne . Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential in treating specific conditions.

In conclusion, 1-{1-[ ( furan - 2 - yl ) methyl ] p ipe ri di n - 4 - yl } - 4 - [ 6 - ( trifluorom ethy l ) pyri din - 2 - yl ] p ipe razi ne (CAS No. 2034612–18–3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the field of medicinal chemistry.